Cas no 29305-46-2 (Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-)
29305-46-2 structure
Product Name:Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
CAS No:29305-46-2
MF:C11H6ClNO3
MW:235.623241901398
CID:1437339
PubChem ID:13365404
Update Time:2025-04-20
Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
- 4-(2,5-dioxopyrrol-1-yl)benzoyl chloride
- 29305-46-2
- DTXSID20538375
- 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoyl chloride
- Para-maleimidobenzoyl chloride
- SCHEMBL398038
- MFCD03421601
- N-(4-(chlorocarbonyl)phenyl)maleimide
- STK349124
- AKOS000308546
- 4-maleimidobenzoyl chloride
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- Inchi: 1S/C11H6ClNO3/c12-11(16)7-1-3-8(4-2-7)13-9(14)5-6-10(13)15/h1-6H
- InChI Key: BCHKIOWPKLJEKK-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O
Computed Properties
- Exact Mass: 235.00368
- Monoisotopic Mass: 235.0036207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.45
Benzoyl chloride, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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